Cas no 122636-37-7 ( )

  structure
  structure
Product Name: 
CAS No:122636-37-7
MF:C18H38O5
MW:334.491326808929
CID:896164
PubChem ID:87148149
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydroxypropyl pentadecanoate
    • GLYCERYL PENTADECANOATE
    •  
    • Inchi: 1S/C15H30O2.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;4-1-3(6)2-5/h2-14H2,1H3,(H,16,17);3-6H,1-2H2
    • InChI Key: HMNQKNBOXPSFDQ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCC)=O.OC(CO)CO

Computed Properties

  • Exact Mass: 316.26148
  • Monoisotopic Mass: 334.27192431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 66.76
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